(S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride

• IUPAC Name: (3S)-3-[(2,5-dichlorophenyl)methoxy]pyrrolidine;hydrochloride
• InChI: InChI=1S/C11H13Cl2NO.ClH/c12-9-1-2-11(13)8(5-9)7-15-10-3-4-14-6-10;/h1-2,5,10,14H,3-4,6-7H2;1H/t10-;/m0./s1
• InChI Key: KGVMUXMBAMLHRK-PPHPATTJSA-N
• Canonical SMILES: C1CNCC1OCC2=C(C=CC(=C2)Cl)Cl.Cl
• Isomeric SMILES: C1CNC[C@H]1OCC2=C(C=CC(=C2)Cl)Cl.Cl
• Molecular Formula: C11H14Cl3NO
• Molecular Weight: 282.6 g/mol

Description

(S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride, commonly known as (S)-DBO-Pip HCl, is a chemical compound that has gained significant attention in the field of neuroscience research. It is a potent and selective inhibitor of the vesicular monoamine transporter 2 (VMAT2), a protein that plays a crucial role in the regulation of neurotransmitter release in the brain. (S)-DBO-Pip HCl has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including Parkinson's disease, schizophrenia, and addiction.

Mechanism of Action

(S)-DBO-Pip HCl exerts its effect by inhibiting the activity of (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride, a protein that is responsible for the packaging of monoamines into synaptic vesicles. By blocking the uptake of monoamines into synaptic vesicles, (S)-DBO-Pip HCl leads to an increase in extracellular monoamine levels, which can have a range of effects on neuronal function and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (S)-DBO-Pip HCl are primarily related to its ability to increase extracellular monoamine levels. This can lead to changes in synaptic transmission, neuronal excitability, and behavior. Studies have shown that (S)-DBO-Pip HCl can increase locomotor activity in rodents, suggesting a potential role in the treatment of movement disorders such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of (S)-DBO-Pip HCl is its selectivity for (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride, which makes it a useful tool for investigating the role of this protein in various neurological disorders. However, (S)-DBO-Pip HCl has some limitations in the laboratory setting. It is a relatively complex molecule to synthesize, which can limit its availability and increase its cost. In addition, the effects of (S)-DBO-Pip HCl can be difficult to interpret in vivo, as they are influenced by a range of factors, including the dose, route of administration, and timing of the treatment.

Future Directions

There are several potential future directions for research on (S)-DBO-Pip HCl. One area of interest is the development of more selective (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride inhibitors that can be used to investigate the role of this protein in specific neurological disorders. Another area of interest is the investigation of the long-term effects of (S)-DBO-Pip HCl on neuronal function and behavior, as well as its potential therapeutic applications in the treatment of addiction and other disorders. Finally, there is a need for further research on the safety and efficacy of (S)-DBO-Pip HCl in humans, as it has primarily been studied in animal models to date.

Scientific Research Applications

(S)-DBO-Pip HCl has been widely used in scientific research to investigate the role of (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride in various neurological disorders. Studies have shown that (S)-DBO-Pip HCl can effectively block the uptake of monoamines, such as dopamine, norepinephrine, and serotonin, into synaptic vesicles, leading to an increase in extracellular monoamine levels. This has potential therapeutic implications for the treatment of Parkinson's disease, which is characterized by a loss of dopaminergic neurons in the substantia nigra.